Cas no 4820-56-8 (Equilenin methyl ether)

• Product Name: Equilenin methyl ether
• CAS No: 4820-56-8
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 334968
• PubChem ID: 312787
• Update Time: 2025-04-19

Equilenin methyl ether Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-17-one
• (+/-)-3-methoxyestra-1,3,5(10),6,8-pentaen-17-one
• (+-)-1-(3-Methoxy-phenyl)-2-methyl-propan-1-ol
• (+-)-1-Hydroxy-2-methyl-1-(3-methoxy-phenyl)-propan
• (+-)-3-Methoxy-13-methyl-(13r,14t)-11,12,13,14,15,16-hexahydro-cyclopenta[a]phenanthren-17-on
• (+-)-3-methoxy-13-methyl-(13r,14t)-11,12,13,14,15,16-hexahydro-cyclopenta[a]phenanthren-17-one
• AK101544
• CTK8B9693
• KB-213917
• rac-3-Methoxy-oestra-1,3,5(10),6,8-pentaen-17-on
• SureCN2608969
• Equilenin methyl ether
• O-Methylequilenin
• dl-Equilenin methyl ether
• Equilenin 3-methyl ether
• NSC224256
• Estra-1,3,5,7,9-pentaen-17-one, 3-methoxy-
• 4820-56-8
• 3-Methoxyestra-1(10),2,4,6,8-pentaen-17-one #
• AKOS004900527
• NSC-224256

• Inchi： 1S/C19H20O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h3-6,11,17H,7-10H2,1-2H3
• InChI Key： LAFFTPKGTZPBMG-UHFFFAOYSA-N
• SMILES： O=C1CCC2C3C=CC4C=C(C=CC=4C=3CCC21C)OC

Computed Properties

• Exact Mass: 280.1464
• Monoisotopic Mass: 280.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids